Cas no 1353946-06-1 ((1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-4-yl)methanol)

• Product Name: (1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-4-yl)methanol
• CAS No: 1353946-06-1
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 2091137
• PubChem ID: 66569835
• Update Time: 2025-05-20

(1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-4-yl)methanol
• [1-[6-(cyclopropylamino)pyrimidin-4-yl]piperidin-4-yl]methanol
• {1-[6-(CYCLOPROPYLAMINO)PYRIMIDIN-4-YL]PIPERIDIN-4-YL}METHANOL
• G69354
• AKOS024464625
• DB-310599
• [1-(6-Cyclopropylamino-pyrimidin-4-yl)-piperidin-4-yl]-methanol
• 1353946-06-1

• MDL： MFCD21098680
• Inchi： 1S/C13H20N4O/c18-8-10-3-5-17(6-4-10)13-7-12(14-9-15-13)16-11-1-2-11/h7,9-11,18H,1-6,8H2,(H,14,15,16)
• InChI Key： IBDSSUHMFUINJU-UHFFFAOYSA-N
• SMILES： OCC1CCN(C2C=C(N=CN=2)NC2CC2)CC1

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.3Ų

Additional information on (1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-4-yl)methanol

Compound CAS No. 1353946-06-1: (1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-4-yl)methanol

The compound with CAS No. 1353946-06-1, known as (1-(6-(Cyclopropylamino)pyrimidin-4-yl)piperidin-4-yl)methanol, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound is characterized by its unique combination of functional groups, including a cyclopropylamino substituent attached to a pyrimidine ring, which is further connected to a piperidine moiety and a hydroxymethyl group. The integration of these groups provides the molecule with diverse chemical properties and potential biological activities.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways, particularly those involved in neurodegenerative diseases and cancer. The cyclopropylamino group is known to enhance the molecule's ability to penetrate cellular membranes, while the pyrimidine ring contributes to its stability and bioavailability. Additionally, the piperidine moiety plays a crucial role in modulating the compound's pharmacokinetic properties, making it a promising candidate for drug development.

One of the most notable advancements in understanding this compound's properties has come from its application in targeted drug delivery systems. Researchers have demonstrated that the hydroxymethyl group at the end of the molecule can be modified to attach various ligands, enabling selective delivery to specific tissues or cells. This modification has opened new avenues for personalized medicine, where the compound can be tailored to address individual patient needs.

Furthermore, the synthesis of this compound has been optimized through innovative chemical methodologies. Traditional approaches often involved multi-step reactions with low yields, but recent advancements have introduced more efficient routes using microwave-assisted synthesis and continuous flow chemistry. These techniques not only improve yield but also reduce production time, making large-scale manufacturing more feasible.

In terms of biological activity, this compound has shown remarkable efficacy in inhibiting key enzymes associated with inflammatory responses and cell proliferation. Preclinical studies have demonstrated its ability to suppress pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, its anti-proliferative effects on cancer cells have been validated through in vitro assays, highlighting its role in oncology research.

The structural versatility of this compound also makes it a valuable tool in exploring novel therapeutic strategies. For instance, its ability to form hydrogen bonds with biomolecules has been exploited in designing drugs that target protein-protein interactions (PPIs), a challenging area in drug discovery. By disrupting harmful PPIs, this compound could potentially treat conditions such as Alzheimer's disease and Parkinson's disease.

Another significant aspect of this compound's research involves its role in understanding molecular recognition processes. The interplay between its various functional groups provides insights into how molecules interact within complex biological systems. This knowledge is invaluable for designing molecules with enhanced selectivity and reduced off-target effects.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound at the molecular level. Advanced techniques such as cryo-electron microscopy (cryo-EM) and X-ray crystallography are being employed to study its binding interactions with target proteins. These studies are expected to provide deeper insights into its therapeutic potential and guide future drug design efforts.

In conclusion, CAS No. 1353946-06-1 represents a cutting-edge advancement in organic chemistry with broad implications for medicine and biotechnology. Its unique structure, combined with recent breakthroughs in synthesis and application, positions it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound holds immense promise for addressing some of the most pressing challenges in healthcare.